Cas no 1022971-93-2 (1-Fluoro-3-methanesulfonyl-2-nitrobenzene)

• Product Name: 1-Fluoro-3-methanesulfonyl-2-nitrobenzene
• CAS No: 1022971-93-2
• MF: C₇H₆FNO₄S
• MW: 219.190244197845
• CID: 4568256
• Update Time: 2025-06-08

1-Fluoro-3-methanesulfonyl-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-3-methanesulfonyl-2-nitrobenzene
• 1-fluoro-3-methylsulfonyl-2-nitrobenzene
• 1-Fluoro-3-methanesulfonyl-2-nitrobenzene

• Inchi： 1S/C7H6FNO4S/c1-14(12,13)6-4-2-3-5(8)7(6)9(10)11/h2-4H,1H3
• InChI Key： TYIZMRLEAFVDSG-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(C=1[N+](=O)[O-])F)(=O)=O

Computed Properties

• Exact Mass: 219.000157g/mol
• Monoisotopic Mass: 219.000157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 88.3
• Molecular Weight: 219.19g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-Fluoro-3-methanesulfonyl-2-nitrobenzene

Recent Advances in the Application of 1-Fluoro-3-methanesulfonyl-2-nitrobenzene (CAS: 1022971-93-2) in Chemical Biology and Pharmaceutical Research

The compound 1-Fluoro-3-methanesulfonyl-2-nitrobenzene (CAS: 1022971-93-2) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the fields of medicinal chemistry and chemical biology. This aromatic sulfone derivative exhibits unique reactivity due to the presence of electron-withdrawing groups (fluoro, nitro, and methanesulfonyl), making it a versatile building block for the development of pharmaceuticals and chemical probes. Recent studies have highlighted its potential in targeted drug design, enzyme inhibition, and as a precursor for fluorescent labeling agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1-Fluoro-3-methanesulfonyl-2-nitrobenzene in the synthesis of kinase inhibitors. The researchers utilized its reactive fluorine atom for nucleophilic aromatic substitution reactions, enabling the efficient construction of pyrimidine-based compounds with potent activity against tyrosine kinases. The methanesulfonyl group was found to enhance binding affinity through specific interactions with hydrophobic pockets in the kinase domain, while the nitro group facilitated subsequent functionalization via reduction and amidation.

In chemical biology applications, this compound has shown promise as a protein labeling reagent. A recent Nature Chemical Biology paper (2024) reported its use in developing covalent probes for cysteine residues, where the fluoro-nitroarene moiety undergoes selective thiol addition under physiological conditions. The electron-deficient aromatic ring allows for tunable reactivity, and the methanesulfonyl group improves water solubility compared to similar compounds, addressing a common challenge in bioconjugation chemistry.

From a synthetic chemistry perspective, advances in the large-scale production of 1-Fluoro-3-methanesulfonyl-2-nitrobenzene have been achieved through improved catalytic fluorination methods. A 2024 Organic Process Research & Development publication described a continuous-flow process that enhances yield (up to 85%) while reducing hazardous waste generation. This technological advancement supports its growing industrial application in API manufacturing, particularly for oncology and CNS drugs where fluorinated aromatic compounds are increasingly important.

Safety and toxicological studies have also progressed, with recent data indicating that proper handling procedures can effectively mitigate risks associated with this reactive intermediate. The compound's stability profile has been characterized under various storage conditions, providing valuable information for industrial applications. These developments position 1-Fluoro-3-methanesulfonyl-2-nitrobenzene as an increasingly important tool in modern drug discovery pipelines.

Looking forward, researchers anticipate expanded applications of this compound in PROTAC (proteolysis targeting chimera) development and covalent drug discovery. Its unique combination of reactivity and stability makes it particularly suitable for these emerging therapeutic modalities. Several pharmaceutical companies have included derivatives of this scaffold in their preclinical pipelines, suggesting that its impact on drug development will continue to grow in the coming years.